Cas no 2171241-73-7 (2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic acid)
2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic acid
- 2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid
- EN300-1567769
- 2171241-73-7
-
- Inchi: 1S/C25H30N2O6/c1-4-13-27(14-22(28)29)24(30)23(16(2)32-3)26-25(31)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,23H,4,13-15H2,1-3H3,(H,26,31)(H,28,29)/t16-,23+/m1/s1
- InChI Key: XSUMIQWOEAJXRI-MWTRTKDXSA-N
- SMILES: O(C(N[C@H](C(N(CC(=O)O)CCC)=O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1567769-0.05g |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 0.05g |
$2306.0 | 2023-06-04 | ||
| Enamine | EN300-1567769-0.1g |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 0.1g |
$2415.0 | 2023-06-04 | ||
| Enamine | EN300-1567769-0.25g |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 0.25g |
$2525.0 | 2023-06-04 | ||
| Enamine | EN300-1567769-0.5g |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 0.5g |
$2635.0 | 2023-06-04 | ||
| Enamine | EN300-1567769-1.0g |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 1g |
$2745.0 | 2023-06-04 | ||
| Enamine | EN300-1567769-2.5g |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 2.5g |
$5380.0 | 2023-06-04 | ||
| Enamine | EN300-1567769-5.0g |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 5g |
$7961.0 | 2023-06-04 | ||
| Enamine | EN300-1567769-10.0g |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 10g |
$11805.0 | 2023-06-04 | ||
| Enamine | EN300-1567769-50mg |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 50mg |
$2306.0 | 2023-09-24 | ||
| Enamine | EN300-1567769-100mg |
2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-propylbutanamido]acetic acid |
2171241-73-7 | 100mg |
$2415.0 | 2023-09-24 |
2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic acid
Introduction to 2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic Acid (CAS No. 2171241-73-7)
Compound with the CAS number 2171241-73-7 and the product name 2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this compound, characterized by its stereochemistry and functional groups, positions it as a promising candidate for further investigation in drug development.
The stereochemical configuration of the compound, specifically the (2S,3R) arrangement, is a critical aspect that influences its biological activity. This configuration is often meticulously designed to optimize interactions with biological targets, ensuring high specificity and efficacy. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group adds a layer of complexity to the molecule, contributing to its stability and reactivity. This moiety is frequently employed in medicinal chemistry to enhance the pharmacokinetic properties of drug candidates.
The compound's backbone, featuring a butanamidoacetic acid moiety, is reminiscent of well-known bioactive scaffolds that have been extensively studied for their pharmacological properties. The incorporation of a 3-methoxy group further modulates the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.
In recent years, there has been growing interest in leveraging advanced computational methods to predict and optimize the biological activity of complex molecules. The use of molecular modeling techniques has enabled researchers to gain insights into the interactions between this compound and its potential targets. These studies have highlighted the importance of fine-tuning structural features to achieve desired pharmacological outcomes.
The role of stereochemistry in determining biological activity cannot be overstated. The (2S,3R) configuration of this compound is particularly noteworthy, as it has been shown to enhance binding affinity in several cases. This stereochemical specificity often translates into improved therapeutic efficacy and reduced side effects. The design and synthesis of such chiral molecules require sophisticated methodologies and careful optimization strategies.
The functionalization with the (9H-fluoren-9-yl)methoxycarbonyl group not only imparts stability but also opens up possibilities for further derivatization. This moiety can serve as a handle for chemical modifications, allowing researchers to explore new analogs with tailored properties. Such flexibility is crucial in drug discovery pipelines, where iterative design and testing are essential for identifying lead compounds.
The methoxy group at the 3-position adds another dimension to the compound's chemical space. Methoxy substitution is a common strategy in medicinal chemistry to modulate lipophilicity and metabolic clearance. By adjusting the position and number of methoxy groups, researchers can fine-tune these properties, ultimately enhancing the compound's overall pharmacokinetic profile.
Recent advancements in synthetic chemistry have provided novel tools for constructing complex molecules like this one with high precision. Techniques such as asymmetric synthesis and catalytic methods have enabled the efficient preparation of enantiomerically pure compounds, which are often required for therapeutic applications. These innovations have significantly accelerated the pace of drug discovery and development.
The butanamidoacetic acid moiety itself is a well-established pharmacophoric element found in numerous bioactive compounds. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a valuable component in drug design. The combination of this motif with other functional groups enhances its potential utility in addressing various therapeutic challenges.
In conclusion, 2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic acid (CAS No. 2171241-73-7) exemplifies the intricate interplay between structure and function in pharmaceutical chemistry. Its unique stereochemistry, functional groups, and overall molecular architecture position it as a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future therapeutic strategies.
2171241-73-7 (2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-propylbutanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)